Cas no 2523-55-9 (trans-4-Methylcyclohexanamine)

• Product Name: trans-4-Methylcyclohexanamine
• CAS No: 2523-55-9
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD07368256
• CID: 43110
• PubChem ID: 80604
• Update Time: 2025-10-27

trans-4-Methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• trans-4-Methylcyclohexylamine
• HEXAHYDRO-P-TOLUIDINE
• 4-METHYLCYCLOHEXYLAMINE
• 4-methylcyclohexylamine, mixed isomers
• 1-Amino-4-methylcyclohexane
• 4-METHYLCYCLOHEXAMINE
• trans-4-Methylcyclohexanamine
• 4t-Amino-1c-methyl-cyclohexan
• Base
• trans-4-Amino-1-methyl-cyclohexan
• trans-4-EthylcyclohexylaMine Hcl
• Trans-4-Methyl Cylclohexyl Amine
• TRANS-4-METHYL-1-CYCLOHEXYLAMINE
• trans-4-Methyl-cyclohexylamin
• TRANS-4-METHYL-CYCLOHEXYLAMINE HCL
• Trans-4-methyl-cyclo-propyl-amine
• Trans-4-Methylcylohexylami
• trans-Hexahydro-p-toluidin
• Cyclohexylamine,4-methyl-, trans- (8CI)
• 4-trans-Methylcyclohexylamine
• trans-1-Amino-4-methylcyclohexane
• trans-4-Methyl-1-cyclohexanamine
• 4-Methylcyclohexanamine
• Cyclohexanamine, 4-methyl-
• cis-4-Methylcyclohexylamine
• Cis-4-Methylcyclohexanamine
• trans-4-Methyl-cyclohexylamine
• p-Methylcyclohexylamine
• trans-4-Methylcyclohexyl amine
• 4-Methyl-cyclohexylamine
• Cyclohexylamine, 4-methyl-
• 4-methylcyclohexan-1-amine
• CIS-4-METHYL-CYCLOHEXYLAMINE
• (1r,4r)-4-methylcyclohexanamine
• Cyclohexanamine, 4-methyl-, trans-
• (4-methylcyclohexy
• AC-18739
• AS-0806
• Cyclohexylamine, 4-methyl-, cis-
• (1S,4S)-4-METHYLCYCLOHEXAN-1-AMINE
• M1117
• (1r,4r)-4-methylcyclohexanamine? (Glimepiride Impurity pound(c)
• N13044
• CS-0165194
• EINECS 228-673-8
• SCHEMBL49052
• trans-4-Methylcyclohexylamine, AldrichCPR
• CHEBI:183280
• AS-11818
• AKOS000120630
• M1780
• (1R,4R)-4-METHYLCYCLOHEXAN-1-AMINE
• SY025288
• cis-4-Methylcyclohexylamine.
• F0001-0850
• DTXSID2064232
• KSMVBYPXNKCPAJ-KNVOCYPGSA-N
• CHEMBL3780789
• 4-cis-Methylcyclohexanamine
• NSC-32387
• W10116
• MFCD00001495
• FT-0619076
• AS-78721
• EN300-651151
• FT-0671631
• 4JU
• SCHEMBL433619
• BCP10473
• MFCD06411232
• trans-4-Methylcyclohexan-1-amine
• Cyclohexanamine, 4-methyl-, cis-
• NS00020324
• AM804167
• BDBM50152094
• 4-Methylcyclohexylamine, trans-
• SB36193
• DTXSID601309835
• InChI=1/C7H15N/c1-6-2-4-7(8)5-3-6/h6-7H,2-5,8H2,1H
• trans 4-methylcyclohexyl-amine
• KSMVBYPXNKCPAJ-LJGSYFOKSA-N
• Q27453111
• EN300-20987
• BDBM50261173
• 2523-56-0
• (1r,4r*)-4-methylcyclohexan-1-amine
• cis-4-methyl-1-cyclohexanamine
• DTXSID801307354
• BB 0259385
• J-525026
• CHEMBL510738
• 4-Methylcyclohexylamine,c&t
• NSC 32387
• cis-1-Amino-4-methylcyclohexane
• SCHEMBL12021758
• NSC32387
• A902355
• SCHEMBL4456250
• 4-Methylcyclohexanamine #
• 4-methylcylcohexylamine
• AS-54788
• Q27454757
• EN300-145994
• 4-Methylcyclohexylamine, mixture of cis and trans
• HZE5FWV7EQ
• SCHEMBL10120393
• (4-methylcyclohexyl)amine
• A5111
• FT-0623926
• CIS-4-METHYL CYCLOHEXYLAMINE
• J-015882
• M2949
• 6321-23-9
• 6HY7JNM5XM
• AKOS006345927
• MFCD13563117
• AKOS006348883
• 2523-55-9
• p-Aminocyclohexylmethane
• trans 4-Methylcylclohexylamine
• 4-cis-Methylcyclohexylamine
• W-104926
• FT-0607329
• 4-Methylcyclohexylamine, cis-
• trans 4-methylcyclohexylamine
• STK500609
• DB-002050
• (2S)-3-(4-Chloro-3-fluorophenoxy)-N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-propanamide
• trans-4-Methylcyclohexanamine; 4-trans-Methylcyclohexylamine; trans-1-Amino-4-methylcyclohexane; trans-4-Methyl-1-cyclohexanamine; trans-4-Methyl-1-cyclohexylamine;
• BBL036898
• ALBB-001497
• DTXCID6043759
• 4-MCHA
• DB-369943
• cyclohexane, trans-1-amino-4-methyl-
• DB-002963

• MDL： MFCD07368256
• Inchi： 1S/C7H15N/c1-6-2-4-7(8)5-3-6/h6-7H,2-5,8H2,1H3
• InChI Key： KSMVBYPXNKCPAJ-UHFFFAOYSA-N
• SMILES： NC1CCC(C)CC1
• BRN： 2203108

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 0.85
• Melting Point: -8.5°C (estimate)
• Boiling Point: 151°C(lit.)
• Flash Point: 26°C
• Refractive Index: 1.4500-1.548
• PSA: 26.02000
• LogP: 2.22410
• Sensitiveness: Sensitive to air
• Solubility: Not determined

trans-4-Methylcyclohexanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2733
• Hazard Category Code： R10;R35
• Safety Instruction： S16-S28
• Hazardous Material Identification：
• HazardClass：8/3
• PackingGroup：II
• Storage Condition：Store at room temperature
• Risk Phrases：R10; R35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-4-Methylcyclohexanamine

Comprehensive Guide to trans-4-Methylcyclohexanamine (CAS No. 2523-55-9): Properties, Applications, and Market Insights

trans-4-Methylcyclohexanamine (CAS No. 2523-55-9) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This cyclohexylamine derivative is known for its unique stereochemistry and functional versatility, making it a valuable intermediate in synthetic chemistry. In this guide, we explore its properties, industrial uses, and emerging trends in research and development.

The chemical structure of trans-4-Methylcyclohexanamine features a cyclohexane ring with a methyl group and an amino group in the trans configuration. This spatial arrangement influences its reactivity, solubility, and interaction with other molecules. Researchers often compare it to its cis-4-Methylcyclohexanamine counterpart, as the stereochemistry impacts its applications in chiral synthesis and drug development.

One of the most searched questions about trans-4-Methylcyclohexanamine is: "What are the key differences between trans and cis isomers?" The trans isomer typically exhibits higher thermal stability and lower steric hindrance, which is critical for reactions requiring precise molecular alignment. This property makes it a preferred choice in asymmetric catalysis and pharmaceutical intermediates.

In the pharmaceutical industry, trans-4-Methylcyclohexanamine serves as a building block for active pharmaceutical ingredients (APIs). Its role in synthesizing chiral drugs has gained attention, particularly in treatments targeting neurological and cardiovascular diseases. Recent studies highlight its potential in developing next-generation therapeutics, aligning with the growing demand for enantiomerically pure compounds.

Beyond pharmaceuticals, this compound is used in agrochemical formulations. Its structural properties enhance the efficacy of herbicides and pesticides, contributing to sustainable agriculture practices. Farmers and researchers frequently search for "eco-friendly amine-based agrochemicals", and trans-4-Methylcyclohexanamine fits this trend due to its biodegradability and low toxicity profile.

The market for trans-4-Methylcyclohexanamine is expanding, driven by advancements in green chemistry and custom synthesis. Companies specializing in fine chemicals are investing in scalable production methods to meet rising demand. Analysts project growth in regions like North America and Asia-Pacific, where pharmaceutical and agrochemical industries are booming.

For laboratory use, trans-4-Methylcyclohexanamine is handled under standard safety protocols. While not classified as hazardous under most regulations, proper storage in cool, dry conditions is recommended to maintain its stability. FAQs such as "How to store trans-4-Methylcyclohexanamine?" emphasize the importance of avoiding prolonged exposure to air and moisture.

Innovations in catalytic hydrogenation and stereoselective synthesis are opening new avenues for this compound. Researchers are exploring its utility in material science, including polymer modifiers and specialty coatings. These developments align with global interest in high-performance materials for industrial and consumer applications.

In summary, trans-4-Methylcyclohexanamine (CAS No. 2523-55-9) is a multifaceted compound with broad relevance in science and industry. Its stereochemical properties, combined with sustainable applications, position it as a key player in the future of specialty chemicals. For detailed technical specifications or sourcing inquiries, consult reputable chemical suppliers with expertise in amine derivatives.